Cas no 25351-18-2 (1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1))

1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1) structure
25351-18-2 structure
Product Name:1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1)
CAS No:25351-18-2
MF:C8H18INO
MW:271.139094829559
CID:252423
PubChem ID:91419
Update Time:2025-04-19

1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanaminium,N,N,N-trimethyl-4-oxo-, iodide (1:1)
    • 4-Oxo-N,N,N-trimethyl-1-pentaneaminium·iodide
    • trimethyl(4-oxopentyl)azanium,iodide
    • N-Pentan-4-one-N,N,N-trimethylammonium iodide
    • n,n,n-trimethyl-4-oxopentan-1-aminium iodide
    • CHEMBL150001
    • 1-Pentanaminium, N,N,N-trimethyl-4-oxo-, iodide
    • Ammonium, trimethyl(4-oxypentyl)-, iodide
    • 25351-18-2
    • Trimethyl(4-oxopentyl)ammonium iodide
    • 4-Ketoamyltrimethylammonium iodide
    • N,N,N-Trimethyl-4-oxo-1-pentanaminium iodide
    • DTXSID40948194
    • Inchi: 1S/C8H18NO.HI/c1-8(10)6-5-7-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
    • InChI Key: NMJFPRRGKVHVRB-UHFFFAOYSA-M
    • SMILES: [I-].O=C(C)CCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 271.043
  • Monoisotopic Mass: 271.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
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